Cas no 32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-)

2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- structure
32806-76-1 structure
Product Name:2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
CAS No:32806-76-1
MF:C5H2Cl4O3
MW:251.879578113556
CID:3940033
PubChem ID:54229078
Update Time:2025-04-22

2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
    • DTXSID601023299
    • 32806-76-1
    • SCHEMBL11807466
    • 2,3,5,5-Tetrachloro-4-oxo-2-pentenoic acid
    • Inchi: 1S/C5H2Cl4O3/c6-1(2(7)5(11)12)3(10)4(8)9/h4H,(H,11,12)
    • InChI Key: QHYCCVUJZIPAMP-UHFFFAOYSA-N
    • SMILES: ClC(=C(C(=O)O)Cl)C(C(Cl)Cl)=O

Computed Properties

  • Exact Mass: 251.872855g/mol
  • Monoisotopic Mass: 249.875805g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.7
  • Topological Polar Surface Area: 54.4Ų
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